![molecular formula C8H5F3INO3S B1425204 Methyl 5-iodo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate CAS No. 942589-44-8](/img/structure/B1425204.png)
Methyl 5-iodo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate
Overview
Description
“Methyl 5-iodo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate” is a chemical compound with the molecular formula C8H5F3INO3S . It has a molecular weight of 379.09 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string: COC(=O)C1=C(C=C(S1)I)NC(=O)C(F)(F)F . This indicates that the molecule contains a thiophene ring substituted with an iodo group, a methyl ester group, and a trifluoroacetamido group .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its melting point is reported to be between 191 - 193°C . More specific physical and chemical properties such as solubility, density, and refractive index are not available in the current data.Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound is a valuable intermediate for the synthesis of various pharmacologically active molecules. Its iodo and trifluoroacetamido groups are particularly useful for introducing bioactive moieties through substitution reactions . The thiophene ring is a common feature in many drugs, and its modification can lead to new therapeutic agents with potential anticancer, anti-inflammatory, and antimicrobial activities .
Material Science
The compound’s utility in material science stems from its potential as a precursor for the development of novel materials. Its structural features may contribute to the creation of advanced polymers or coatings that could enhance material properties such as thermal stability and chemical resistance .
Organic Semiconductors
Thiophene derivatives are known for their application in organic semiconductors. The specific structure of Methyl 5-iodo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate could be utilized in the design of organic field-effect transistors (OFETs) or other electronic devices where high-performance semiconducting materials are required .
Organic Light-Emitting Diodes (OLEDs)
In the context of OLEDs, this compound could be used to synthesize small molecules or polymers that emit light. The thiophene core can be part of the conjugated system that facilitates electron transport and light emission in these devices .
Pharmacology
Pharmacologically, the compound’s derivatives might be explored for their drug-like properties. The presence of the trifluoroacetamido group could influence the binding affinity and selectivity of the resulting molecules towards biological targets, potentially leading to new drug candidates .
Corrosion Inhibitors
As a thiophene derivative, this compound could also be investigated for its use as a corrosion inhibitor. Thiophene and its derivatives have shown efficacy in protecting metals from corrosion, which is crucial in industrial applications to extend the lifespan of machinery and structures .
Synthetic Chemistry
In synthetic chemistry, this compound serves as a versatile building block. It can undergo various chemical transformations, including halogenation, cross-coupling, and nucleophilic substitution, allowing chemists to construct complex molecules for further research and development .
Analytical Chemistry
Lastly, in analytical chemistry, derivatives of this compound could be used as standards or reagents in the development of analytical methods. Their unique structural features might aid in the detection and quantification of thiophene-based compounds or related substances in complex mixtures .
Safety and Hazards
Based on the available data, it’s advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes when handling this compound . Use of personal protective equipment and chemical impermeable gloves is recommended . In case of accidental release, it’s advised to prevent further spillage or leakage if it is safe to do so .
properties
IUPAC Name |
methyl 5-iodo-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3INO3S/c1-16-6(14)5-3(2-4(12)17-5)13-7(15)8(9,10)11/h2H,1H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYGAZUSVRUWTGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(S1)I)NC(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3INO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20719263 | |
Record name | Methyl 5-iodo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20719263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
379.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-iodo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate | |
CAS RN |
942589-44-8 | |
Record name | Methyl 5-iodo-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20719263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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